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Cat. No.: B1324519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tolyltriazole sodium salt is a well-established chemical compound with significant industrial

applications, primarily as a corrosion inhibitor. This technical guide provides a comprehensive

overview of its molecular structure, physicochemical properties, and mechanism of action in

corrosion inhibition. Recognizing the interests of the drug development community, this

document also delves into the burgeoning field of tolyltriazole derivatives, exploring their

potential biological activities, particularly as antifungal agents. Detailed experimental protocols

for synthesis and biological evaluation are provided, alongside structured data and graphical

representations to facilitate understanding and further research.

Molecular Structure and Chemical Properties
Tolyltriazole sodium salt is the sodium salt of tolyltriazole. The tolyltriazole component is a

mixture of 4-methyl-1H-benzotriazole and 5-methyl-1H-benzotriazole. The sodium atom

replaces the acidic proton on one of the nitrogen atoms of the triazole ring.

Molecular Structure
The chemical structure of the predominant isomer, 5-methyl-1H-benzotriazole sodium salt, is

depicted below.
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Preparation

Incubation

Analysis

Prepare stock solution of test compound in DMSO

Prepare serial dilutions of the test compound in a 96-well plate

Prepare fungal inoculum and adjust to standard concentration

Add fungal inoculum to each well

Incubate the plate at 35°C for 24-48 hours

Visually inspect for fungal growth (turbidity)

Determine the lowest concentration with no visible growth (MIC)

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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